Agn-PC-0nig3M

• CAS No.: 61075-09-0
• Molecular Formula: C20H18OS
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 7-methylsulfanyl-2-phenyl-9,9a-dihydro-1H-xanthene
• InChI: InChI=1S/C20H18OS/c1-22-18-8-10-20-17(13-18)12-16-11-15(7-9-19(16)21-20)14-5-3-2-4-6-14/h2-10,13,16H,11-12H2,1H3
• InChI Key: YAOJTKGGLMGSRV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)OC3=CC=C(CC3C2)C4=CC=CC=C4

Description

Agn-PC-0nig3M is a chemical compound that has garnered attention in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Agn-PC-0nig3M typically involves a series of chemical reactions that require precise control of temperature, pressure, and pH. One common method for synthesizing this compound is the polyol method, which involves the reduction of metal precursors in the presence of polyols. This method is favored for its ability to produce high yields and well-defined morphologies .

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale reactors and automated systems to ensure consistency and efficiency. The process may include steps such as nucleation, seed growth, and crystallization, followed by purification and quality control measures to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

Agn-PC-0nig3M undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its functionality.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various organic solvents. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxides, while reduction reactions can yield metallic forms of the compound .

Scientific Research Applications

Agn-PC-0nig3M has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various chemical reactions, including organic synthesis and polymerization.

Biology: The compound has been studied for its potential use in biological imaging and as a biosensor due to its unique optical properties.

Medicine: Research has explored its use in drug delivery systems and as an antimicrobial agent.

Industry: This compound is utilized in the production of electronic devices, such as flexible optoelectronic devices and sensors.

Mechanism of Action

The mechanism by which Agn-PC-0nig3M exerts its effects involves interactions at the molecular level. The compound can interact with various molecular targets, including enzymes and receptors, to modulate biological pathways. For example, in antimicrobial applications, it disrupts the cell membrane of bacteria, leading to cell death .

Comparison with Similar Compounds

Similar Compounds

Compounds similar to Agn-PC-0nig3M include other metal-based nanomaterials, such as silver nanowires and gold nanoparticles .

Uniqueness

What sets this compound apart from similar compounds is its unique combination of stability, reactivity, and optical properties. These characteristics make it particularly suitable for applications that require high performance and reliability .